6-chloro-N-(4-propan-2-ylphenyl)pyridine-3-carboxamide

• IUPAC Name: 6-chloro-N-(4-propan-2-ylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C15H15ClN2O/c1-10(2)11-3-6-13(7-4-11)18-15(19)12-5-8-14(16)17-9-12/h3-10H,1-2H3,(H,18,19)
• InChI Key: QAFGHXCIORRWQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C15H15ClN2O
• Molecular Weight: 274.74 g/mol
• CAS No.: 804502-00-9

Description

6-chloro-N-(4-propan-2-ylphenyl)pyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H15ClN2O and its molecular weight is 274.75. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloronicotinic acid (3.15 g), 4-isopropylaniline (2.73 mL) and triethylamine (5.6 mL) were dissolved in DMF (150 mL). 1-Hydroxybenzotriazole monohydrate (hereinafter to be abbreviated as HOBt.H2O) (3.22 g) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (hereinafter to be abbreviated as WSCI.HCl) (4.03 g) were added under ice-cooling. The mixture was stirred at room temperature for one day and the reaction mixture was partitioned between water and ethyl acetate. The organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated and ether was added to the residue. The precipitated solid was collected by filtration to give N-(4-isopropylphenyl)-6-chloropyridine-3-carboxamide (4.72 g).